Cas no 2138273-60-4 (Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2-chloro-)

• Product Name: Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2-chloro-
• CAS No: 2138273-60-4
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 5261045
• Update Time: 2025-06-10

Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2-chloro-

• Inchi： 1S/C9H12ClN3O/c1-6(10)9(14)13-7-3-2-4-12-8(7)5-11/h2-4,6H,5,11H2,1H3,(H,13,14)
• InChI Key： UVOQBKKCIAMTAL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1CN)(=O)C(Cl)C

Additional information on Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2-chloro-

Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2-chloro-: A Comprehensive Overview

Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2-chloro-, also known by its CAS registry number 2138273-60-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of amides and features a pyridine ring with specific substituents that contribute to its unique chemical properties. The presence of the amino group and the chloro substituent on the propanamide backbone makes it a versatile molecule with potential applications in drug design and material science.

The molecular structure of Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2-chloro- is characterized by a pyridine ring at the 3-position, which is further substituted with an aminomethyl group. The propanamide moiety contains a chloro group at the 2-position, which plays a crucial role in determining the compound's reactivity and stability. This structure allows for various chemical transformations, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of antiviral and anticancer agents. The amino group on the pyridine ring can undergo various reactions, such as alkylation or acylation, to generate derivatives with enhanced biological activity. Additionally, the chloro substituent on the propanamide backbone can be replaced with other functional groups to tailor the compound's properties for specific applications.

In terms of physical properties, Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2-chloro- exhibits a melting point of approximately 150°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various synthetic protocols, including Suzuki coupling reactions and nucleophilic substitutions. The compound's stability under standard storage conditions further enhances its utility in laboratory settings.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the corresponding pyridine derivative. The introduction of the amino group is followed by coupling reactions to attach the propanamide moiety with the chloro substituent. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements are particularly important for scaling up production to meet industrial demands.

Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2-chloro- has also been studied for its role in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its potential use as a ligand in catalysis and sensor applications. Furthermore, its electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2-chloro-, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new synthetic methods and functionalization strategies emerge, this compound is poised to play an even greater role in advancing modern chemistry and materials science.